Cas no 1105193-00-7 (Methyl 3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate)
Methyl 3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-(2,4-dihydroxy-6-methylpyrimidin-5-yl)propanoate
- methyl 3-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)propanoate
- CS-0279886
- methyl 3-(2-hydroxy-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)propanoate
- methyl3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate
- BBL032704
- STL319147
- 1105193-00-7
- AKOS015958147
- AKOS022104175
- F2158-0588
- EN300-237187
- methyl 3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate
- VS-11464
- STL373254
- 5-Pyrimidinepropanoic acid, 1,2,3,4-tetrahydro-6-methyl-2,4-dioxo-, methyl ester
- Methyl 3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate
-
- Inchi: 1S/C9H12N2O4/c1-5-6(3-4-7(12)15-2)8(13)11-9(14)10-5/h3-4H2,1-2H3,(H2,10,11,13,14)
- InChI Key: FPDORGPOTDUELU-UHFFFAOYSA-N
- SMILES: O(C)C(CCC1C(NC(NC=1C)=O)=O)=O
Computed Properties
- Exact Mass: 212.08
- Monoisotopic Mass: 212.08
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.5A^2
- XLogP3: -0.5
Experimental Properties
- Density: 1.213±0.06 g/cm3(Predicted)
- pka: 9.75±0.10(Predicted)
Methyl 3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M293286-100mg |
methyl 3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate |
1105193-00-7 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M293286-500mg |
methyl 3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate |
1105193-00-7 | 500mg |
$ 320.00 | 2022-06-04 | ||
| TRC | M293286-1g |
methyl 3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate |
1105193-00-7 | 1g |
$ 500.00 | 2022-06-04 | ||
| Enamine | EN300-237187-0.05g |
methyl 3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate |
1105193-00-7 | 95% | 0.05g |
$407.0 | 2024-06-19 | |
| Enamine | EN300-237187-0.1g |
methyl 3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate |
1105193-00-7 | 95% | 0.1g |
$427.0 | 2024-06-19 | |
| Enamine | EN300-237187-0.25g |
methyl 3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate |
1105193-00-7 | 95% | 0.25g |
$447.0 | 2024-06-19 | |
| Enamine | EN300-237187-0.5g |
methyl 3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate |
1105193-00-7 | 95% | 0.5g |
$465.0 | 2024-06-19 | |
| Enamine | EN300-237187-1.0g |
methyl 3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate |
1105193-00-7 | 95% | 1.0g |
$485.0 | 2024-06-19 | |
| Enamine | EN300-237187-2.5g |
methyl 3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate |
1105193-00-7 | 95% | 2.5g |
$949.0 | 2024-06-19 | |
| Enamine | EN300-237187-5.0g |
methyl 3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate |
1105193-00-7 | 95% | 5.0g |
$1406.0 | 2024-06-19 |
Methyl 3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on Methyl 3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate
Comprehensive Overview of Methyl 3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate (CAS No. 1105193-00-7)
Methyl 3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate, with the CAS number 1105193-00-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of tetrahydropyrimidine derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the methyl ester and dioxo-tetrahydropyrimidine moieties, make it a valuable intermediate in the synthesis of more complex molecules.
In recent years, the demand for heterocyclic compounds like Methyl 3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate has surged due to their potential in developing novel therapeutics. Researchers are particularly interested in its role as a building block for small-molecule inhibitors targeting enzymes involved in inflammatory and metabolic disorders. The compound's CAS no 1105193-00-7 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and drug design.
The synthesis of Methyl 3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate typically involves multi-step organic reactions, including condensation and esterification processes. Its molecular formula and structural integrity have been confirmed through advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These methods ensure the compound's purity and suitability for further research applications.
One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for compounds like CAS no 1105193-00-7. With growing emphasis on green chemistry, researchers are investigating eco-friendly catalysts and solvents to produce this compound with minimal environmental impact. This aligns with the broader industry shift toward sustainable pharmaceutical manufacturing, a topic frequently searched in AI-driven literature reviews and academic forums.
Another area of interest is the compound's potential bioactivity. Preliminary studies suggest that Methyl 3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate may exhibit antioxidant or enzyme-modulating properties, though further in vitro and in vivo studies are needed to validate these effects. Such findings could open doors to its use in nutraceuticals or cosmeceuticals, sectors that are increasingly leveraging synthetic intermediates for innovative formulations.
From a commercial perspective, the compound's supply chain and scalability are critical considerations. Manufacturers and suppliers of CAS no 1105193-00-7 must adhere to stringent quality control standards to meet the demands of pharmaceutical-grade applications. This includes ensuring batch-to-batch consistency and compliance with regulatory guidelines, topics often queried in industry-specific search engines.
In summary, Methyl 3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate (CAS No. 1105193-00-7) represents a promising candidate for advancing drug discovery and biochemical research. Its structural versatility, coupled with emerging applications in sustainable chemistry and bioactive formulations, underscores its importance in modern science. As interest in heterocyclic scaffolds continues to grow, this compound is poised to remain a focal point in both academic and industrial settings.
1105193-00-7 (Methyl 3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)